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Compound of Interest

Compound Name: Ethyl gentisate

Cat. No.: B162907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical formula,

and physicochemical properties of ethyl gentisate, more formally known as ethyl 2,5-

dihydroxybenzoate. It includes a detailed experimental protocol for its synthesis, a summary of

its potential biological activities, and a plausible signaling pathway illustrating its antioxidant

and anti-inflammatory mechanisms.

Molecular Structure and Formula
Ethyl gentisate is the ethyl ester of gentisic acid (2,5-dihydroxybenzoic acid). The

esterification occurs at the carboxylic acid group, resulting in the chemical formula C₉H₁₀O₄.

IUPAC Name: ethyl 2,5-dihydroxybenzoate[1] Synonyms: Ethyl gentisate, Gentisic acid ethyl

ester, 2,5-Dihydroxybenzoic acid ethyl ester[1] CAS Number: 3943-91-7[1] Molecular Formula:

C₉H₁₀O₄[1]

The molecular structure consists of a benzene ring substituted with two hydroxyl (-OH) groups

at positions 2 and 5, and an ethyl ester group (-COOCH₂CH₃) at position 1.

Molecular Structure of Ethyl Gentisate

Caption: 2D structure of the ethyl gentisate molecule.
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Physicochemical Data
The following table summarizes the key quantitative data for ethyl 2,5-dihydroxybenzoate.

Property Value Reference

Molecular Weight 182.17 g/mol [1]

Appearance Solid

Melting Point 77-81 °C

Assay 97%

InChI

1S/C9H10O4/c1-2-13-9(12)7-

5-6(10)3-4-8(7)11/h3-5,10-

11H,2H2,1H3

[1]

InChIKey
GCUPAENRSCPHBM-

UHFFFAOYSA-N
[1]

SMILES CCOC(=O)c1cc(O)ccc1O

Experimental Protocol: Synthesis of Ethyl Gentisate
The most common method for synthesizing ethyl gentisate is the Fischer-Speier esterification

of gentisic acid with ethanol using an acid catalyst. The following protocol is adapted from a

similar procedure for a related compound and is a standard method for this type of

transformation.[2][3]

Materials:

Gentisic acid (2,5-dihydroxybenzoic acid)

Absolute ethanol (reagent grade)

Concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃), 5% aqueous solution
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Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Diethyl ether or ethyl acetate

Deionized water

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve gentisic acid in a large excess of absolute

ethanol (e.g., for 10 mmol of gentisic acid, use 50-100 mL of ethanol).

Catalyst Addition: While stirring the solution, carefully add a catalytic amount of concentrated

sulfuric acid (e.g., 0.5 mL for a 10 mmol scale reaction) dropwise.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Let the reaction proceed for 4-6 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Solvent Removal: Remove the excess ethanol using a rotary evaporator.

Extraction: Dissolve the residue in diethyl ether or ethyl acetate and transfer it to a

separatory funnel.
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Washing: Wash the organic layer sequentially with deionized water, 5% sodium bicarbonate

solution (to neutralize the acid catalyst and remove any unreacted gentisic acid), and finally

with brine (saturated NaCl solution).

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter off the drying agent and evaporate the solvent under reduced pressure to

yield the crude ethyl gentisate. The product can be further purified by recrystallization from

a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).
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Reaction Work-up & Purification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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